Pentoxyverine-d8
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Description
Pentoxyverine-d8 is a deuterium-labeled version of Pentoxyverine . Pentoxyverine, also known as carbetapentane, is a non-opioid central acting antitussive with antimuscarinic, anticonvulsant, and local anesthetic properties . It is commonly used in over-the-counter cough suppressants .
Molecular Structure Analysis
This compound has a molecular formula of C20H23D8NO3 . The parent compound, Pentoxyverine, has a molecular formula of C20H31NO3 .Mechanism of Action
Safety and Hazards
The safety data sheet for Pentoxyverine indicates that it is toxic and can cause moderate to severe irritation to the skin and eyes . It is recommended to avoid inhalation and contact with skin, eyes, and clothing . In case of accidental ingestion or contact, immediate medical attention is advised .
properties
CAS RN |
1329797-10-5 |
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Molecular Formula |
C20H31NO3 |
Molecular Weight |
341.521 |
IUPAC Name |
2-[2-(diethylamino)ethoxy]ethyl 2,2,3,3,4,4,5,5-octadeuterio-1-phenylcyclopentane-1-carboxylate |
InChI |
InChI=1S/C20H31NO3/c1-3-21(4-2)14-15-23-16-17-24-19(22)20(12-8-9-13-20)18-10-6-5-7-11-18/h5-7,10-11H,3-4,8-9,12-17H2,1-2H3/i8D2,9D2,12D2,13D2 |
InChI Key |
CFJMRBQWBDQYMK-NQUIVBQFSA-N |
SMILES |
CCN(CC)CCOCCOC(=O)C1(CCCC1)C2=CC=CC=C2 |
synonyms |
1-phenyl-Cyclopentanecarboxylic Acid-d8 2-[2-(Diethylamino)ethoxy]ethyl Ester; 1-Phenylcyclopentane-1-carboxylic Acid-d8 Diethylaminoethoxyethyl Ester; 2-(Diethylaminoethoxy)ethyl-d8 1-Phenyl-1-cyclopentanecarboxylate; Atussil-d8; Carbetapentane-d8; |
Origin of Product |
United States |
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